Cas no 1245772-68-2 (4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole)

• Product Name: 4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole
• CAS No: 1245772-68-2
• MF: C₆H₆BrF₃N₂
• MW: 243.024450778961
• MDL: MFCD15976413
• CID: 3042460
• PubChem ID: 50896586
• Update Time: 2025-04-21

4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-ethyl-3-(trifluoromethyl)pyrazole
• DTXSID501235039
• 1245772-68-2
• MFCD15976413
• DPIASTGKYPRSIE-UHFFFAOYSA-N
• SCHEMBL17066899
• VZB77268
• AKOS005169287
• 4-BROMO-1-ETHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
• 1H-Pyrazole, 4-bromo-1-ethyl-3-(trifluoromethyl)-
• STL584304
• EN300-232456

• MDL： MFCD15976413
• Inchi： 1S/C6H6BrF3N2/c1-2-12-3-4(7)5(11-12)6(8,9)10/h3H,2H2,1H3
• InChI Key： DPIASTGKYPRSIE-UHFFFAOYSA-N
• SMILES： BrC1=CN(CC)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 241.96665Da
• Monoisotopic Mass: 241.96665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides